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Compound of Interest

Compound Name: Limaprost alfadex

Cat. No.: B1675397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Limaprost, a synthetic analog of prostaglandin E1 (PGE1), is a potent, orally active vasodilator

and antiplatelet agent.[1][2] It is clinically utilized for improving ischemic symptoms associated

with conditions like thromboangiitis obliterans and lumbar spinal canal stenosis.[3][4] In a

research setting, Limaprost is a valuable tool for investigating pathways related to vasodilation,

inflammation, and nerve function.[3][5] As a PGE1 analog, its primary mechanism of action is

as an agonist at prostanoid receptors, particularly the Prostaglandin E2 (PGE2) receptor EP2

subtype, which leads to an increase in intracellular cyclic adenosine monophosphate (cAMP)

and subsequent smooth muscle relaxation and vasodilation.[6][7]

This document provides detailed application notes and protocols for the preparation, storage,

and handling of Limaprost alfadex stock solutions in Dimethyl Sulfoxide (DMSO) for research

applications.
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Property Value

Molecular Formula C₂₂H₃₆O₅

Molecular Weight 380.52 g/mol

Appearance Crystalline solid

CAS Number 88852-12-4

Solubility Data
Limaprost alfadex is sparingly soluble in aqueous solutions but demonstrates good solubility

in organic solvents such as DMSO.[3]

Solvent Solubility
Molar
Concentration
(mM)

Notes

DMSO ≥ 40 mg/mL[1] 105.12

Sonication is

recommended to aid

dissolution.[3]

Ethanol > 50 mg/mL[1] -

Dimethylformamide

(DMF)
> 30 mg/mL[1] -

PBS (pH 7.2) Approx. 2 mg/mL[1] -

Storage and Stability
Proper storage is critical to maintain the biological activity of Limaprost alfadex. The

compound is sensitive to moisture and repeated freeze-thaw cycles can lead to degradation.[8]

[9]
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C[10] Up to 3 years[10]
Store in a dry, dark

place.[11]

In DMSO (Stock

Solution)
-80°C[10] Up to 1 year[10]

Aliquot to avoid

repeated freeze-thaw

cycles.[8]

In DMSO (Stock

Solution)
-20°C[8] Up to 1 year[8]

Aqueous Solutions N/A Not Recommended
Prepare fresh for each

experiment.[8]

Experimental Protocols
Protocol 1: Preparation of a 40 mg/mL (105.12 mM)
Concentrated Stock Solution in DMSO
This protocol outlines the preparation of a high-concentration stock solution of Limaprost
alfadex in DMSO.

Materials:

Limaprost alfadex powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sonicator bath

Sterile pipette and tips

Procedure:
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Weighing: Accurately weigh the desired amount of Limaprost alfadex powder. For example,

to prepare 1 mL of a 40 mg/mL solution, weigh 40 mg of Limaprost alfadex.

Dissolution: Add the appropriate volume of sterile DMSO to the powder. For the example

above, add 1 mL of DMSO.

Solubilization: Vortex the solution briefly. To ensure complete dissolution, sonicate the vial in

a water bath for 5-10 minutes.[3]

Visual Inspection: Visually inspect the solution to ensure no particulates are present. The

solution should be clear.

Aliquoting: Dispense the concentrated stock solution into smaller, single-use aliquots in

sterile, amber cryovials to prevent degradation from repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term stability.[10]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the concentrated DMSO stock solution to prepare

working solutions for in vitro experiments.

Important Considerations:

DMSO Toxicity: The final concentration of DMSO in the cell culture medium should typically

not exceed 0.1% to avoid cellular toxicity, though this can be cell-type dependent.[3]

Vehicle Control: Always include a vehicle control in your experiments, which consists of

treating cells with the same final concentration of DMSO as the Limaprost-treated cells.[3]

Solution Stability: It is highly recommended to prepare fresh working solutions from the

frozen stock immediately before each experiment as Limaprost solutions can be unstable.[3]

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the Limaprost alfadex stock solution at room

temperature.

Calculate Dilution: Determine the required volume of the stock solution to achieve the

desired final concentration in your cell culture medium. For example, to make a 10 µM

working solution in 10 mL of media from a 10 mM stock solution, you would need 10 µL of

the stock solution.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform a serial dilution of the stock solution in sterile DMSO or culture medium.

Addition to Medium: Add the calculated volume of the Limaprost alfadex stock solution to

the cell culture medium and mix thoroughly by gentle inversion or pipetting.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.
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Caption: Mechanism of action of Limaprost alfadex.
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Experimental Workflow: Stock Solution Preparation
Workflow for Limaprost Alfadex Stock Solution Preparation
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Caption: Workflow for preparing Limaprost alfadex stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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